Cas no 62104-14-7 (2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide)

• Product Name: 2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide
• CAS No: 62104-14-7
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 3353162
• PubChem ID: 1535153
• Update Time: 2025-07-02

2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide Chemical and Physical Properties

Names and Identifiers

• BENZ[CD]INDOLE-6-SULFONAMIDE, 1-ETHYL-1,2-DIHYDRO-2-OXO-N-PHENYL-
• 1-ethyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide
• 2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide
• EU-0003150
• EN300-18207879
• STK961878
• MLS000536817
• Oprea1_188819
• SR-01000416755
• PD120553
• SR-01000416755-1
• BRD-K70423357-001-01-1
• CHEMBL1485571
• Z56174708
• Oprea1_431114
• 2-ethyl-3-oxo-N-phenyl-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaene-9-sulfonamide
• NCGC00172939-01
• AE-848/10304025
• 62104-14-7
• BDBM50155845
• SMR000155657
• IDI1_020117
• HMS2371D07
• 1-ethyl-2-oxo-N-phenylbenzo[cd]indole-6-sulfonamide
• SCHEMBL19764643
• F0163-0091
• ChemDiv3_001151
• HMS1476E07
• AKOS000808566

• Inchi： 1S/C19H16N2O3S/c1-2-21-16-11-12-17(14-9-6-10-15(18(14)16)19(21)22)25(23,24)20-13-7-4-3-5-8-13/h3-12,20H,2H2,1H3
• InChI Key： PJZOSSPBYSARQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C3C(=CC=CC3=1)C(N2CC)=O)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 352.08816355g/mol
• Monoisotopic Mass: 352.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide

Chemical Profile of CAS No 62104-14-7 and 2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide

The compound with the CAS No 62104-14-7 is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their potential applications in medicinal chemistry. The molecular structure of this compound features a complex tricyclic framework, which contributes to its distinctive chemical behavior and reactivity.

In recent years, the study of tricyclic compounds has seen remarkable advancements, particularly in the development of novel drug candidates. The 2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide molecule represents a cutting-edge example of such research. Its intricate bicyclic system incorporates multiple functional groups, including an azatricyclic core and a sulfonamide moiety, which are known to enhance binding affinity and metabolic stability.

The sulfonamide group is particularly noteworthy in this context, as it is a well-documented pharmacophore in drug design. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and diuretic properties. The presence of the sulfonamide moiety in 2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide suggests that it may exhibit similar therapeutic benefits. Furthermore, the tricyclic structure provides additional opportunities for molecular optimization by influencing both electronic and steric properties.

Recent research has highlighted the importance of tricyclic scaffolds in drug discovery due to their ability to mimic natural product structures and improve pharmacokinetic profiles. The CAS No 62104-14-7 compound exemplifies this trend by combining a rigid tricyclic core with polar functional groups that enhance solubility and bioavailability. This combination makes it a promising candidate for further investigation in the development of new pharmaceutical agents.

The synthesis of such complex molecules requires meticulous planning and advanced synthetic techniques. The preparation of 2-ethyl-3-oxo-N-phenyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide involves multiple steps that include cyclization reactions and functional group transformations. Each step must be carefully optimized to ensure high yield and purity.

In terms of biological activity, preliminary studies on derivatives of this class have shown promising results in various disease models. The structural features of these compounds allow them to interact with biological targets in unique ways, potentially leading to the discovery of new therapeutic interventions. For instance, modifications to the phenyl ring or the sulfonamide group can significantly alter binding affinity and selectivity.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions and optimize synthetic pathways before conducting experimental work. This approach not only saves time but also reduces the environmental impact associated with traditional trial-and-error methods.

As the field of medicinal chemistry continues to evolve, compounds like CAS No 62104-14-7 and its derivatives will play a crucial role in addressing unmet medical needs. Their unique structural features offer a rich ground for innovation and discovery. Future research will likely focus on exploring new synthetic strategies and evaluating their potential in preclinical studies.

The development of novel sulfonamides remains a vibrant area of research due to their versatility and therapeutic potential. By leveraging advances in synthetic chemistry and computational biology, scientists are paving the way for next-generation drugs that are more effective and better tolerated by patients.